The supported bimetallic Ni-Co alloy catalysts modified with La2O3 were prepared by using the perovskite composite oxide of LaNi1−xCoxO3/SiO2 as the precursor, which were obtained by the impregnation method combined with the citrate complex method. The samples were characterized through using XRD, BET, H2-TPR, CO-TPD, TG and XPS, and the catalytic performances for CO methanation was investigated. The component among the bimetallic (Ni-Co) alloy-La2O3/SiO2 catalyst would be mutually diluted, consequently exhibiting pretty good resistance to metal sintering. The carbon deposition on the catalyst surface mainly depends on the adsorption form of CO, the doping of Co changed the adsorption form and adsorption strength of Co, thereby, the bimetallic Ni-Co catalyst showed strong resistance to carbon deposition. Comparing with the mono-metallic nickel catalyst, the supported bimetallic Ni-Co alloy catalysts exhibited good catalytic activity, selectivity and stability for CO methanation, especially excellent resistance to carbon deposition and metal sintering.

To obtain highly efficient photocatalysts, we successfully prepared the GO/ZnO/CdS/Cu2S composite that possesses superior photocatalytic degradation performance via a three-step solvothermal process. A series of characterization techniques were used to verify the composition and performance of prepared samples, such as X-ray diffraction (XRD), X-ray photoelectron spectra (XPS), scanning electron microscopy (SEM), Raman spectra, photoluminescence (PL) spectroscopy and so on. SEM reveals that copper ions are supported on the surface of CdS to form active sites for photocatalysis. Under the irradiation of ultraviolet (UV) and visible light, GO/ZnO/CdS/Cu2S photocatalyst exhibited relatively excellent photocatalytic degradation efficiency of methylene blue (MB), with 100% (80 min) and 95% (30 min), respectively. Compared with pure ZnO (k=7.14×10−4) under the illumination of UV light, the kinetic constant of GO/ZnO/CdS/Cu2S catalyst is up to 8.13×10−2, and as for visible light illumination, up to 9.87×10−2, showing relatively excellent visible-light-induced photocatalytic activity. Besides, under UV and visible light, after three cycles of photodegradation, GO/ZnO/CdS/Cu2S still maintains the degradation efficiency of 78.3% and 74.8%, respectively, indicating that it has good stability. This work might inspire a new perspective that introduces the surface reaction sites (Cu2S) in the design of other graphene oxide/mental oxide-based heterojunctions for environmental purification.

With the rapid development of wireless communication, there are demands on the flexible antennas. In this work, a wearable dipole antenna has been fabricated by spray-coating nano/microscale Ag flakes onto the polyurethane (TPU) template. It demonstrates an ultrahigh electrical conductivity even under large deformation such as bending, twisting, folding and stretching to 170%. Thus, the resultant antenna maintains good properties under the aforementioned deformation. And even under a stretching of 50%, in contact with the body, it can still provide good antenna characteristics. We hope that our results can be adopted for adaptive skin contactable flexible antenna under different conditions, which is crucial for the next generation of wireless communication.

With the increased demand for electrical devices, there is an urgent requirement to explore advanced materials for capacitors. Composite is an effective way to improve performance through materials and structure design. Herein, an asymmetric three-layer structure with gradient dielectric constant through the solution casting method is reported. This unique design of construction consists of a buffer layer pristine poly(vinylidene fluoride-co-hexafluoropropylene) (P(VDF-HFP)) embedded between high insulation linear materials polyurea (PUA) and high polarization non-linear materials P(VDF-HFP)/BT nanocomposite. The experimental and simulation results demonstrate that the linear layer ensures high insulation of the composite and relatively high efficiency, while the nanocomposite layer acts as a high dielectric layer to enhance polarization. Typically, the buffer layer could effectively avoid overconcentration of the electric field on the PUA layer, which results in high breakdown strength of the trilayer composite. As a result, an ultrahigh breakdown strength of 5970 kV/cm and excellent energy storage density of 8.2 J/cm3 can be obtained, which were 45% and 2.15 times higher than that of pristine P(VDF-HFP). This asymmetric structure strategy provides a successful case in exploring high-performance energy storage materials.

The requirement for restoring graphene’s electrical and thermal properties necessitates the implementation of reduction processes that remove oxygen atoms from the surface of graphene oxide sheets. Nevertheless, has been reported that the synthesis of graphene with a minimal oxygen content remains an obstacle in the field of graphene synthesis. The partial restoration of the initial graphene characteristics brought on by the recombination of carbon–carbon double bonds is primarily constrained by the existence of leftover oxygen atoms and lattice flaws. However, the absence of polar dioxide-based groups of function makes it difficult for the substance to disperse. Oxygen-containing functional groups also serve as reaction sites to bond active molecules to reduce graphene sheets. The literature describes many chemical methods to reduce graphene oxide for these reasons. It’s crucial to choose a chemical method that allows a thin modulation of residual oxygen content to tune the end product’s properties. This research demonstrates a synthesis mechanism for the low oxygen-containing thermally reduced graphene oxide (T-R-GO) by employing an electrochemical technique, which is then followed by thermal reduction. An environment-friendly, eco-friendly, simpler, and scalable electrochemical approach was initially used to synthesize graphite oxide. A steady power source of 24V DC (direct current) has been applied while the exfoliation process is being carried out. It has been noticed that there is a potential difference of 1V during the process of exfoliation. This difference is because the electrochemical cell creates a resistance, which results in a potential difference. Within the muffle furnace, the preoxidized graphite was subjected to a thermal reduction process at a temperature of 900∘C. The microstructure, elemental composition, as well as C/O ratio (ratio of carbon and oxygen), was analyzed using field emission scanning electron microscopy (FESEM), transmission electron microscopy as well as energy dispersive X-ray (EDX). According to the results of EDX, reduction temperature serves a crucial role in the elimination of oxygen functionalities or their derived compounds. The surface topography and thermal stability analysis were analyzed using atomic force microscopy (AFM) and thermogravimetric analysis (TGA). The crystallinity and disorder in microstructure were investigated using X-ray powder diffraction (XRD) and Raman spectroscopy analysis. X-Ray data show that high-temperature annealing restored the RGO structure of the crystal. The interplanar distance is 3.824Å and the diffraction peak is 26.42∘. Raman bands measured the defect’s ID/IG ratio (intensity ratio) as 0.423. The Raman study shows that the flaws are minimal. This research offers a massive, economical, and environmentally friendly method for synthesizing graphene for use in industry.

The hypercoagulable state has challenged the lives of cancer patients, which is related to the treatment and the cancer-secreted procoagulant factors. Herein, a phototherapy system based on heparin modified Fe/Co-layered double hydroxide loading IR783 (LDH-hep-IR783) is established, which prevents the side effects and prothrombotic defect of the traditional treatment. The Fe/Co LDH is applied not only as the carrier of the photosensitizer but also can catalyze the decomposition of H2O2 to overcoming the hypoxia of tumor microenvironment, enhancing the efficacy of photodynamic therapy (PDT) and decreasing the hypercoagulable state. The heparin plays as the stabilizer of the Fe/Co LDH nanosheet and also obviously inhibits the cancer associated hypercoagulable state of tumor-bearing mice. Therefore, the proposed strategy provides a promise insight for cancer therapy assisted by anticoagulated intervention.

Silver nanoparticles (AgNPs) occupy a major part in biomedicine due to their unique physicochemical and biological properties including anti-microbial and anti-cancer activity. Evolvulus alsinoides (EA), commonly known as “Dwarf morning glory”, is a flowering plant with unique medicinal properties. This plant is reported for its therapeutic significance in chronic bronchitis, asthma and even possesses higher pharmacological properties. In this study, we have reported the synthesis and biological properties of quercetin functionalized biogenic silver nanoparticles (Qur-EA-AgNPs). AgNPs were synthesized using EA Leaf extract and functionalized with Quercetin. Qur-EA-AgNPs were characterized using various techniques and their biocompatibility was investigated. The UV-Visible spectrum of EA-AgNPs revealed a maximum absorbance at 428nm and quercetin functionalization results in a shift towards 390nm. The intense peak in the Fourier-transform infrared spectroscopy (FTIR) spectra revealed the quercetin functionalization on EA-AgNPs. Scanning electron microscope (SEM) results confirmed the spherical morphology of quercetin-functionalized AgNPs with a size range around 20nm which was further confirmed by High resolution transmission electron microscope (HRTEM). Energy Dispersive X-ray (EDX) spectrum evidenced the presence of Ag, C and O. Hemocompatibility of Qur-EA-AgNPs was confirmed from hemolytic assay showing <5% hemolysis. Moreover, Annexin V PI assay on Qur-EA-AgNPs treated peripheral blood mononuclear cells (PBMCs) showed 78.58 % viability significantly which is comparable with the control cells and its biocompatible nature was proved.

In this work, the quaternary nanostructured Cu2ZnSnS4 (CZTS) thin films were deposited on ITO glass substrates at a temperature of 300∘C by spray pyrolysis method and the influence of inter-molar concentration variations of copper and zinc on the structural, morphological and optical properties of grown samples was studied. The films were characterized by different sophisticated techniques including X-ray diffractometer (XRD), scanning electron microscopy (SEM), Raman spectroscopy and UV–Vis spectroscopy. The solitary presence of kesterite tetragonal phase with favored orientation along (112) plane is confirmed by XRD patterns and Raman spectroscopy. However, due to the variation in lattice parameters, a moderate shifting in (hkl) planes was observed. SEM micrographs and EDAX analysis showed the uniform morphology of the so-grown CZTS films covered with nanoplates of different sizes and the ionic compositional variation of the precursor solution matches with the elemental variation in the grown samples. A minor nonstoichiometry in chemical composition ratio [Cu]/[Zn+Sn] from 0.74 to 1.24 was noticed in the films. Optical studies of CZTS films showed that these films possess optical band gap ranging from 1.45eV to 1.60eV.

In this paper, a comprehensive study of gate-induced drain leakage (GIDL) in conventional silicon-nanotube (Si-NT JLFET), SiGe Source/Drain silicon-nanotube junctionless field effect transistor (S/D Si-NT JLFET) and conventional nanowire (NW) have been performed using technology computer-aided design simulations. We have also demonstrated that inclusion of SiGe S/D in Si-NT JLFET reduced the OFF-state current by order of ~3 from NT JLFET and by order of ~6 from NW JLFET. The impact of variation of core gate thickness (tcore), germanium (Ge) content x, and location of SiGe in source and drain regions of the S/D Si-NT JLFET have been studied from the GIDL perspective. We found that SiGe S/D Si-NT JLFET exhibits impressively high ION/IOFF ratio ∼1011 with reduced lateral band-to-band tunneling (L-BTBT)-induced GIDL than the conventional nanowire device. The is due to SiGe S/D that creates a energy valence band discontinuity at source drain interfaces which limits the flow of electrons from channel to drain region in the OFF-state.

ZnS:6.25%Br quantum dots (QDs) were fabricated by a low temperature solid phase way. The impacts of zinc vacancies (VZn) and Br on the energetic and electronic properties of ZnS QDs were discussed by the first-principles calculations combined with the experimental results. Moreover, the cytotoxicity of ZnS:Br QDs and their influences on the growth of Aspergillusoryzae (A. oryzae) were researched. The theoretical results showed that ZnS:6.25%Br and ZnS:3.125%VZn were n-type and p-type semiconductor, respectively, while ZnS:6.25%Br,3.125%VZn was a neutral semiconductor. It was found that ZnS:6.25%Br QDs were not only nontoxic for HeLa cells but also promoted the growth of A. oryzae. This work will provide a new method for improving the growth of A. oryzae.